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Compound of Interest

Compound Name: 4-Hydroxyphenylacetate

Cat. No.: B1229458

For researchers, scientists, and drug development professionals, the accurate quantification of
4-Hydroxyphenylacetate (4-HPA) in biological matrices is crucial for a wide range of studies,
from investigating gut dysbiosis and metabolic disorders to monitoring drug metabolism and
exposure to certain xenobiotics. This guide provides an objective comparison of the most
common analytical methods for 4-HPA quantification—High-Performance Liquid
Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS)—supported by experimental data
and detailed protocols.

Metabolic Context of 4-Hydroxyphenylacetate

4-Hydroxyphenylacetate is a key metabolite in the degradation pathway of tyrosine. Tyrosine
can be converted to tyramine, which is then metabolized by monoamine oxidase (MAO) to 4-
Hydroxyphenylacetaldehyde (4-HPAA). Subsequently, aldehyde dehydrogenase (ALDH)
oxidizes 4-HPAA to 4-Hydroxyphenylacetic acid (4-HPA).[1][2][3] Understanding this pathway is
essential for interpreting the physiological and pathological significance of 4-HPA levels in
biological samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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